2-(2,5-dimethyl-1H-pyrrol-1-yl)-N-[3-(1H-1,2,4-triazol-3-yl)phenyl]acetamide

• Molecular Formula: C16H17N5O
• Molecular Weight: 295.34 g/mol
• IUPAC Name: 2-(2,5-dimethylpyrrol-1-yl)-N-[3-(1H-1,2,4-triazol-5-yl)phenyl]acetamide
• InChI: InChI=1S/C16H17N5O/c1-11-6-7-12(2)21(11)9-15(22)19-14-5-3-4-13(8-14)16-17-10-18-20-16/h3-8,10H,9H2,1-2H3,(H,19,22)(H,17,18,20)
• InChI Key: UUGJQTLJRVDKAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1CC(=O)NC2=CC=CC(=C2)C3=NC=NN3)C

Description

2-(2,5-dimethyl-1H-pyrrol-1-yl)-N-[3-(1H-1,2,4-triazol-3-yl)phenyl]acetamide is a complex organic compound that features a pyrrole ring and a triazole ring

Preparation Methods

The synthesis of 2-(2,5-dimethyl-1H-pyrrol-1-yl)-N-[3-(1H-1,2,4-triazol-3-yl)phenyl]acetamide typically involves multiple steps:

Formation of the Pyrrole Ring: The pyrrole ring can be synthesized by reacting 2,5-dimethylpyrrole with appropriate reagents.

Formation of the Triazole Ring: The triazole ring is synthesized separately, often through cyclization reactions involving hydrazine derivatives and other nitrogen-containing compounds.

Coupling Reactions: The pyrrole and triazole rings are then coupled through an acetamide linkage, typically using reagents like acetic anhydride or acetyl chloride under controlled conditions.

Industrial production methods may involve optimization of these steps to increase yield and purity, often using catalysts and specific reaction conditions to streamline the process.

Chemical Reactions Analysis

2-(2,5-dimethyl-1H-pyrrol-1-yl)-N-[3-(1H-1,2,4-triazol-3-yl)phenyl]acetamide can undergo various chemical reactions:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions, where functional groups on the pyrrole or triazole rings are replaced by other groups. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-(2,5-dimethyl-1H-pyrrol-1-yl)-N-[3-(1H-1,2,4-triazol-3-yl)phenyl]acetamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in targeting specific molecular pathways involved in diseases.

Industry: It may be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-(2,5-dimethyl-1H-pyrrol-1-yl)-N-[3-(1H-1,2,4-triazol-3-yl)phenyl]acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and affecting various biochemical pathways. For example, it may inhibit certain enzymes involved in cell proliferation, leading to its potential use as an anticancer agent.

Comparison with Similar Compounds

Similar compounds to 2-(2,5-dimethyl-1H-pyrrol-1-yl)-N-[3-(1H-1,2,4-triazol-3-yl)phenyl]acetamide include:

4-(2,5-dimethyl-1H-pyrrol-1-yl)benzaldehyde: This compound also features a pyrrole ring but differs in its functional groups and overall structure.

1-methyl-2-trichloroacetylimidazole: While structurally different, this compound shares some reactivity patterns with the target compound.

4-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-benzoic acid: Another compound with a pyrrole ring, used in different applications.

The uniqueness of 2-(2,5-dimethyl-1H-pyrrol-1-yl)-N-[3-(1H-1,2,4-triazol-3-yl)phenyl]acetamide lies in its specific combination of functional groups and rings, which confer distinct chemical and biological properties.